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These application notes provide a detailed protocol for the determination of total water
hardness using complexometric titration with Eriochrome Black T (EBT) as an indicator. This
method is a standard analytical procedure for quantifying the concentration of divalent cations,
primarily calcium (Ca2*) and magnesium (Mg?*), in a water sample.

Principle of the Method

Water hardness is determined by titrating the water sample with a standard solution of
ethylenediaminetetraacetic acid (EDTA) at a pH of 10.[1][2][3] EDTA is a hexadentate ligand
that forms stable, colorless complexes with Ca2* and Mg2* ions in a 1:1 molar ratio.[4][5]

Eriochrome Black T is a complexometric indicator that, in its deprotonated form at pH 10, is
blue.[6][7] When added to the water sample containing Ca2* and Mg2* ions, it forms a less
stable, wine-red complex with these ions.[6][8][9]

During the titration, the stronger chelating agent, EDTA, is added. EDTA first complexes with
any free Ca?* and Mg?* ions. Once all the free metal ions are bound, the EDTA then displaces
the EBT from the metal-EBT complex.[10] This releases the free EBT indicator into the solution,
causing a sharp color change from wine-red to a distinct blue at the endpoint of the titration.[1]
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[11][12] The volume of EDTA used to reach this endpoint is directly proportional to the total
concentration of hardness-causing ions in the water sample.

Experimental Protocols
2.1. Reagents and Materials

Standard EDTA Solution (0.01 M): Prepare by dissolving 3.723 g of disodium
ethylenediaminetetraacetate dihydrate in distilled or deionized water and diluting to 1000 mL.
Standardize against a primary standard calcium carbonate solution.

Ammonia Buffer Solution (pH 10): Dissolve 67.5 g of ammonium chloride in 570 mL of
concentrated ammonium hydroxide and dilute to 1000 mL with distilled water.

Eriochrome Black T Indicator Solution: Dissolve 0.5 g of Eriochrome Black T in 100 mL of
triethanolamine or a suitable alcohol. The indicator solution is not stable for long periods and
should be prepared fresh monthly.[13]

Water Sample

Burette (50 mL)

Pipette (50 mL)

Conical Flask (250 mL)

Distilled or Deionized Water

2.2. Titration Procedure

o Sample Preparation: Pipette 50.0 mL of the water sample into a 250 mL conical flask.[1]

e pH Adjustment: Add 1-2 mL of the ammonia buffer solution to the water sample in the conical
flask to adjust the pH to approximately 10.[1]

« Indicator Addition: Add 2-3 drops of the Eriochrome Black T indicator solution to the flask.
The solution should turn a wine-red color, indicating the presence of Caz* and Mg?* ions
complexed with the indicator.[1][6]
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o Titration: Fill the burette with the standard 0.01 M EDTA solution and record the initial
volume. Titrate the water sample with the EDTA solution under constant swirling.

o Endpoint Determination: As the EDTA is added, the solution will begin to show purple swirls.
The endpoint is reached when the color of the solution sharply changes from wine-red to a
distinct blue.[1][11][14] Record the final volume of EDTA used.

» Replicate Analysis: Repeat the titration at least two more times with fresh samples to ensure
concordant results.

Data Presentation

The quantitative data from the titration can be summarized as follows:

Parameter Value
Volume of Water Sample (V_sample) 50.0 mL
Molarity of EDTA Solution (M_EDTA) 0.01 M

Initial Burette Reading e.g., 0.00 mL
Final Burette Reading (Trial 1) e.g., 15.2mL
Final Burette Reading (Trial 2) e.g., 15.1 mL
Final Burette Reading (Trial 3) e.g., 15.3mL
Average Volume of EDTA Used (V_EDTA) e.g., 15.2mL

3.1. Calculation of Water Hardness

The total hardness of the water sample is calculated in terms of milligrams of calcium
carbonate (CaCO:s) per liter (mg/L), which is equivalent to parts per million (ppm).

The calculation formula is as follows:
Hardness (mg/L as CaCOs) = (V_EDTA x M_EDTA x 100.09) / V_sample

Where:
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V_EDTA is the volume of EDTA solution used in milliliters.

M_EDTA is the molarity of the EDTA solution.

100.09 is the molar mass of CaCOs in g/mol .

V_sample is the volume of the water sample in liters.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the water hardness determination protocol.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Pipette 50.0 mL of
water sample into a
conical flask

l

Add 1-2 mL of
ammonia buffer (pH 10)

l

Add 2-3 drops of
Eriochrome Black T indicator

Titration

Titrate with standard
0.01 M EDTA solution

v

Observe color change
from wine-red to blue

Endpoint Reached

Anavysis

Record the volume
of EDTA used

l

Calculate total hardness
as mg/L CaCOs

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b7820879?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

gspchem.com [gspchem.com]
cdn.hach.com [cdn.hach.com]
scribd.com [scribd.com]

1.
2.
3.
e 4. wwwl.lasalle.edu [wwwl.lasalle.edu]
5. medium.com [medium.com]

6.

To Determine total hardness of Water sample in terms of Caco3 by EDTA Titration method
using Eriochrome black T indicator — Chemical Practical — Go Practicals [gopracticals.com]

e 7. Eriochrome Black T - Wikipedia [en.wikipedia.org]
o 8. westlab.com [westlab.com]

e 9. cdl.edb.hkedcity.net [cd1l.edb.hkedcity.net]

e 10. egyankosh.ac.in [egyankosh.ac.in]

e 11. NEMI Method Summary - 130.2 [nemi.gov]

e 12. quora.com [quora.com]

e 13. chem.uci.edu [chem.uci.edu]

e 14. nemi.gov [nemi.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Water Hardness
Determination Using Eriochrome Black T]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7820879#using-eriochrome-black-t-for-water-
hardness-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b7820879?utm_src=pdf-custom-synthesis
https://gspchem.com/eriochrome-black-t-role-in-water-hardness-determination/
https://cdn.hach.com/7FYZVWYB/at/2x9sx6wb4959r5rzp8jthc/ex_hardness.pdf
https://www.scribd.com/document/483640545/Chem28ATQ4
http://www1.lasalle.edu/~prushan/Water-lab7.pdf
https://medium.com/@anaghajahagirdar111/how-to-determine-the-hardness-of-water-sample-using-edta-c674491092c7
https://www.gopracticals.com/chemical/basic-chemical/hardness-water-titration-eriochrome/
https://www.gopracticals.com/chemical/basic-chemical/hardness-water-titration-eriochrome/
https://en.wikipedia.org/wiki/Eriochrome_Black_T
https://www.westlab.com/determination-of-water-hardness-kit
https://cd1.edb.hkedcity.net/cd/science/chemistry/s67chem/pdf/sol_6_water_hardness.pdf
https://egyankosh.ac.in/bitstream/123456789/43328/1/Exp-6.pdf
https://www.nemi.gov/methods/method_summary/4684/
https://www.quora.com/Why-in-hardness-when-we-add-EDTA-the-colour-changes-from-wine-red-to-blue
https://www.chem.uci.edu/~unicorn/M3LC/handouts/Week7/calmagite.pdf
https://nemi.gov/methods/method_pdf/4781/
https://www.benchchem.com/product/b7820879#using-eriochrome-black-t-for-water-hardness-determination
https://www.benchchem.com/product/b7820879#using-eriochrome-black-t-for-water-hardness-determination
https://www.benchchem.com/product/b7820879#using-eriochrome-black-t-for-water-hardness-determination
https://www.benchchem.com/product/b7820879#using-eriochrome-black-t-for-water-hardness-determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7820879?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

